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Compound of Interest

Compound Name: N-nitroso-nintedanib

Cat. No.: B16029192

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic routes for key

intermediates of nintedanib and its N-nitroso derivative. The information presented herein is

intended for an audience with a strong background in organic chemistry and pharmaceutical

drug development. This document details the formation of N-nitroso-nintedanib, a potential

impurity of the drug nintedanib, and outlines the synthetic pathways to crucial precursors. All

quantitative data is summarized for comparative analysis, and detailed experimental protocols

for pivotal reactions are provided.

Introduction to N-nitroso Impurities
Nitrosamine drug substance-related impurities (NDSRIs) have become a significant focus in the

pharmaceutical industry due to their potential carcinogenic risk.[1] These impurities can form

during the manufacturing process or storage of drug products when secondary or tertiary

amines react with nitrosating agents, such as nitrites.[1][2] N-nitroso-nintedanib is an NDSRI

that can arise from the nitrosation of the secondary amine present in the nintedanib molecule.

[3][4] Understanding the synthetic routes of nintedanib and the potential for the formation of its
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N-nitroso derivatives is critical for the development of robust control strategies to ensure drug

safety and quality.

Data Presentation: Synthesis of Nintedanib
Intermediates
The following tables summarize the quantitative data for the synthesis of key intermediates in

the production of nintedanib.
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Experimental Protocols
The following are detailed methodologies for the synthesis of key nintedanib intermediates.
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Synthesis of Intermediate 1: (E)-Methyl 1-acetyl-3-
(methoxy(phenyl)methylene)-2-oxoindoline-6-
carboxylate
This protocol describes the synthesis of a key indolinone core structure of nintedanib.

Materials:

Methyl 1-acetyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate (4 kg)

Toluene (18.9 L)

Acetic anhydride (7.3 L)

(Trimethoxymethyl)benzene (9.4 L)

Ethyl acetate

Procedure:

To a 50 L reactor, add 18.9 L of toluene and 7.3 L of acetic anhydride.

While stirring, add 4 kg of methyl 1-acetyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate.

Heat the mixture to 120-130°C.

Add 9.4 L of (trimethoxymethyl)benzene dropwise.

Maintain the reaction mixture at 120-130°C and stir for 6 hours. During this time, a

precipitate will form.

After the reaction is complete, cool the mixture to 0-10°C and continue stirring for an

additional 2 hours.

Collect the precipitate by suction filtration.

Wash the filter cake with 8.6 L of toluene, followed by a wash with a mixture of 4.3 L of

toluene and 4.3 L of ethyl acetate.
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Dry the product to obtain (E)-Methyl 1-acetyl-3-(methoxy(phenyl)methylene)-2-oxoindoline-6-

carboxylate.[1]

Expected Yield: 4.66 kg (88.3%) Purity: 92.11%

Synthesis of Intermediate 2: N-(4-aminophenyl)-N-
methyl-2-(4-methylpiperazin-1-yl)acetamide
This protocol details the preparation of the aniline side chain of nintedanib.

Materials:

2-Chloro-N-methyl-N-(4-nitrophenyl)acetamide (210.0 g, 0.9185 mol)

Toluene (1157.56 mL)

N-methylpiperazine (252.65 mL, 2.48 eq.)

Isopropanol (1075.33 mL)

Palladium/carbon catalyst (18.81 g)

Ether (120.0 mL)

Water

Procedure:

Suspend 210.0 g of 2-Chloro-N-methyl-N-(4-nitrophenyl)acetamide in 1157.56 mL of toluene

and heat to 40°C.

Add 252.65 mL of N-methylpiperazine dropwise over 30 minutes.

Stir the reaction mixture at 55°C for 2 hours.

Cool the mixture to room temperature and wash with 157.23 mL of water.

Dilute the organic layer with 1075.33 mL of isopropanol.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://synthinkchemicals.com/product/nintedanib-nitroso-impurity-1/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16029192?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 18.81 g of Palladium/carbon catalyst and hydrogenate the mixture overnight at 20°C

under 1 bar of hydrogen pressure.

After the reaction is complete, remove the catalyst by filtration.

Concentrate the filtrate to approximately 150 mL.

Add 120.0 mL of ether to induce crystallization.

Collect the crystalline product by filtration, wash with ether, and dry under vacuum to afford

N-(4-aminophenyl)-N-methyl-2-(4-methylpiperazin-1-yl)acetamide.[5][6]

Expected Yield: 170 g (70.5%)

Synthesis of N-nitroso-nintedanib Intermediates
The formation of N-nitroso-nintedanib occurs through the reaction of the secondary amine in

the nintedanib molecule with a nitrosating agent. While specific laboratory-scale synthesis

protocols for N-nitroso-nintedanib as a reference standard are often proprietary, a general

procedure for the nitrosation of a secondary amine would involve the following steps. It is

critical to handle nitrosating agents and the resulting N-nitroso compounds with extreme

caution in a well-ventilated fume hood, as they are potent carcinogens.

General Procedure for Nitrosation:

Dissolve nintedanib in a suitable solvent (e.g., a mixture of a polar organic solvent and

water).

Cool the solution in an ice bath.

Slowly add a nitrosating agent, such as sodium nitrite, in an acidic medium (e.g.,

hydrochloric acid or acetic acid). The acid reacts with sodium nitrite to form nitrous acid in

situ, which is the active nitrosating species.

Stir the reaction mixture at a low temperature for a specified period.

Monitor the reaction progress using an appropriate analytical technique, such as thin-layer

chromatography (TLC) or high-performance liquid chromatography (HPLC).
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Upon completion, quench the reaction by adding a scavenger for excess nitrous acid, such

as ammonium sulfamate or urea.

Extract the N-nitroso product with an organic solvent.

Purify the product using column chromatography.

A specific synthesis for N-nitroso-desmethyl-nintedanib has been described, which involves the

use of a Boc-protected piperazine intermediate followed by nitrosation.[9]

Visualizations
The following diagrams illustrate the general synthetic workflow for nintedanib and the

mechanism of nitrosamine formation.

Synthesis of Intermediate 1

Synthesis of Intermediate 2

Final Condensation
Methyl 1-acetyl-2-oxoindoline-6-carboxylate (Trimethoxymethyl)benzene (E)-Methyl 1-acetyl-3-(methoxy(phenyl)methylene)-2-oxoindoline-6-carboxylate

Condensation

Nintedanib

Condensation

2-Chloro-N-methyl-N-(4-nitrophenyl)acetamide N-methylpiperazine
Substitution

H2, Pd/C N-(4-aminophenyl)-N-methyl-2-(4-methylpiperazin-1-yl)acetamide
Reduction

Reactants

ProductsSecondary Amine (e.g., Nintedanib)

N-Nitrosamine (e.g., N-nitroso-nintedanib)

Nitrosation

Nitrosating Agent (e.g., NaNO2 + Acid)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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